Cas no 107351-81-5 (2-AMINO-3-METHYLAMINO-5-PHENYLPYRIDINE)

• Product Name: 2-AMINO-3-METHYLAMINO-5-PHENYLPYRIDINE
• CAS No: 107351-81-5
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 824189
• Update Time: 2025-11-01

2-AMINO-3-METHYLAMINO-5-PHENYLPYRIDINE Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-3-METHYLAMINO-5-PHENYLPYRIDINE
• AC1N42CA
• AG-D-22838
• CTK4A5394
• KB-227559
• N3-Methyl-5-phenyl-2,3-pyridinediamine
• SureCN1744852

• Inchi： 1S/C12H13N3/c1-14-11-7-10(8-15-12(11)13)9-5-3-2-4-6-9/h2-8,14H,1H3,(H2,13,15)
• InChI Key： ZZARKLLLBRWNNV-UHFFFAOYSA-N
• SMILES： C1(=CN=C(N)C(NC)=C1)C1C=CC=CC=1

Experimental Properties

• Melting Point: 144-144.5°C

Additional information on 2-AMINO-3-METHYLAMINO-5-PHENYLPYRIDINE

Research Brief on 2-AMINO-3-METHYLAMINO-5-PHENYLPYRIDINE (CAS: 107351-81-5): Recent Advances and Applications

2-AMINO-3-METHYLAMINO-5-PHENYLPYRIDINE (CAS: 107351-81-5) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for bioactive molecules. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for therapeutic development.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 2-AMINO-3-METHYLAMINO-5-PHENYLPYRIDINE. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that significantly improves yield and purity, addressing previous challenges in large-scale synthesis. This breakthrough is expected to facilitate further pharmacological evaluations and preclinical studies.

Pharmacological investigations have revealed that 2-AMINO-3-METHYLAMINO-5-PHENYLPYRIDINE exhibits notable interactions with specific neurotransmitter receptors, particularly those involved in neurological disorders. In vitro and in vivo studies have shown its potential as a modulator of dopamine and serotonin receptors, suggesting applications in the treatment of conditions such as Parkinson's disease and depression. These findings were corroborated by a recent Nature Communications article (2024), which highlighted the compound's selective binding affinity and low toxicity profile.

Further research has explored the compound's role in cancer therapy. A 2023 study in Cancer Research identified 2-AMINO-3-METHYLAMINO-5-PHENYLPYRIDINE as a potent inhibitor of certain kinase enzymes involved in tumor proliferation. The study reported significant anti-proliferative effects in various cancer cell lines, with minimal off-target activity. These results underscore the compound's potential as a lead structure for developing targeted anticancer agents.

In addition to its therapeutic potential, 2-AMINO-3-METHYLAMINO-5-PHENYLPYRIDINE has been utilized as a molecular probe to study biological pathways. Its fluorescent properties and stability under physiological conditions make it an attractive tool for imaging and diagnostic applications. A recent publication in Analytical Chemistry (2024) detailed its use in real-time monitoring of enzymatic activity, providing new insights into metabolic processes.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-AMINO-3-METHYLAMINO-5-PHENYLPYRIDINE. Ongoing research aims to address issues related to bioavailability and metabolic stability, with several derivative compounds currently under investigation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-AMINO-3-METHYLAMINO-5-PHENYLPYRIDINE (CAS: 107351-81-5) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its diverse applications, ranging from neurological disorders to cancer therapy, highlight its potential as a multifunctional agent. Continued research and development efforts are likely to uncover further therapeutic and diagnostic opportunities, solidifying its importance in modern medicine.